Cas no 1049730-13-3 (ethyl 5-bromo-1,2-thiazole-3-carboxylate)

• Product Name: ethyl 5-bromo-1,2-thiazole-3-carboxylate
• CAS No: 1049730-13-3
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• MDL: MFCD26404289
• CID: 4777322
• PubChem ID: 131505864
• Update Time: 2026-02-27

ethyl 5-bromo-1,2-thiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-isothiazole-3-carboxylic acid ethyl ester
• Ethyl 5-bromoisothiazole-3-carboxylate
• SB30381
• ethyl 5-bromo-1,2-thiazole-3-carboxylate

• MDL： MFCD26404289
• Inchi： 1S/C6H6BrNO2S/c1-2-10-6(9)4-3-5(7)11-8-4/h3H,2H2,1H3
• InChI Key： FLQHQYQPUQQGER-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=NS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4

Additional information on ethyl 5-bromo-1,2-thiazole-3-carboxylate

Professional Introduction to Ethyl 5-bromo-1,2-thiazole-3-carboxylate (CAS No. 1049730-13-3)

Ethyl 5-bromo-1,2-thiazole-3-carboxylate (CAS No. 1049730-13-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its thiazole core and bromine substituent, serves as a versatile intermediate in the synthesis of various biologically active molecules. The combination of these elements not only imparts distinct chemical properties but also opens up numerous possibilities for further functionalization and derivatization.

The thiazole ring is a heterocyclic structure composed of sulfur and nitrogen atoms, which is widely recognized for its presence in numerous pharmacologically relevant compounds. Its stability and reactivity make it an ideal scaffold for drug design, particularly in the development of antimicrobial, antiviral, and anti-inflammatory agents. The introduction of a bromine atom at the 5-position of the thiazole ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where selective functionalization is often required to achieve desired pharmacological effects.

Ethyl 5-bromo-1,2-thiazole-3-carboxylate has been extensively studied for its potential applications in the synthesis of novel therapeutic agents. Recent research has highlighted its role as a precursor in the development of compounds with anti-cancer properties. The brominated thiazole core can be further modified to create more complex structures that interact with specific biological targets. For instance, studies have demonstrated that derivatives of this compound can inhibit the activity of certain kinases and enzymes involved in cancer cell proliferation and survival.

The carboxylate ester group at the 3-position of the thiazole ring provides an additional point of modification, allowing for further diversification of the molecular structure. This feature has been exploited in the synthesis of ester-based prodrugs, which can enhance bioavailability and target specificity upon administration. The ester group can also be hydrolyzed under physiological conditions to release a free carboxylic acid, which may be crucial for interactions with biological receptors or enzymes.

In addition to its pharmaceutical applications, Ethyl 5-bromo-1,2-thiazole-3-carboxylate has shown promise in material science and agrochemical research. Its unique structural properties make it a valuable building block for designing novel materials with specific functionalities. For example, researchers have explored its use in the development of organic semiconductors and liquid crystals due to its ability to form stable π-conjugated systems. Furthermore, its derivatives have been investigated as potential intermediates in the synthesis of agrochemicals that exhibit enhanced pest control properties.

The synthesis of Ethyl 5-bromo-1,2-thiazole-3-carboxylate typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include bromination of thiazole derivatives followed by esterification using ethyl chloroformate or similar reagents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high selectivity and yield.

The growing interest in this compound has led to several recent advancements in its application areas. For instance, computational modeling studies have been conducted to predict the binding affinity of Ethyl 5-bromo-1,2-thiazole-3-carboxylate derivatives to various biological targets. These studies have provided valuable insights into optimizing molecular structures for improved pharmacological activity. Additionally, high-throughput screening methods have been developed to rapidly identify novel derivatives with enhanced therapeutic potential.

The safety profile of Ethyl 5-bromo-1,2-thiazole-3-carboxylate is another critical aspect that has been thoroughly evaluated by researchers. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further investigations are necessary to fully understand its long-term effects on human health and the environment. Regulatory agencies have recommended careful handling and storage procedures to ensure safe usage in laboratory and industrial settings.

In conclusion, Ethyl 5-bromo-1,2-thiazole-3-carboxylate (CAS No. 1049730-13-3) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules with diverse applications. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in advancing scientific knowledge and developing innovative solutions across multiple industries.